Cas no 2022914-13-0 (Tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate
• CAS No: 2022914-13-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5292590
• PubChem ID: 122450592
• Update Time: 2025-05-22

Tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-acetyl-2-methyl-, 1,1-dimethylethyl ester
• Tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-9-11(10(2)15)7-6-8-14(9)12(16)17-13(3,4)5/h9,11H,6-8H2,1-5H3
• InChI Key： PCJMBKUYFDPMBE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(C)=O)C1C)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate

Tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate, identified by the CAS number 2022914-13-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of tertiary butyl esters, which are widely used in various chemical applications. The structure of this compound is characterized by a piperidine ring, which is a six-membered cyclic amine, substituted with an acetyl group at position 3 and a methyl group at position 2. The carboxylate group is attached to the piperidine ring at position 1 and esterified with a tert-butyl group.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery and development. The unique combination of substituents in Tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate makes it a valuable compound for exploring its potential as a pharmacophore in medicinal chemistry. Researchers have demonstrated that such derivatives can exhibit interesting biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and esterification reactions. The tert-butyl group serves as an excellent protecting group for the carboxylic acid moiety during the synthesis process. This feature has made it a popular choice in multistep synthesis strategies, particularly in the construction of complex molecules with multiple functional groups.

The structural versatility of Tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate has also led to its application in materials science. For instance, derivatives of this compound have been investigated for their potential use as building blocks in polymer chemistry. The piperidine ring provides a rigid framework that can be modified to impart desired physical and chemical properties to the resulting polymers.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of this compound with high accuracy. These studies have revealed that Tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate exhibits favorable solubility characteristics and stability under various conditions, making it suitable for use in both laboratory and industrial settings.

In conclusion, Tert-butyl 3-acetyl-2-methylpiperidine-1-carboxylate is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as an important molecule for future research and development efforts.